![molecular formula C14H17Cl2NO B4845692 N-{[5-(4-chlorophenyl)-2-furyl]methyl}propan-2-amine hydrochloride](/img/structure/B4845692.png)
N-{[5-(4-chlorophenyl)-2-furyl]methyl}propan-2-amine hydrochloride
Overview
Description
N-{[5-(4-chlorophenyl)-2-furyl]methyl}propan-2-amine hydrochloride, also known as furanylfentanyl, is a synthetic opioid that has gained popularity in the illicit drug market. It is a potent analgesic and has been linked to a number of overdose deaths. However, furanylfentanyl has also been the subject of scientific research due to its unique chemical structure and pharmacological properties.
Mechanism of Action
Furanylfentanyl acts on the mu-opioid receptor in the brain, which is responsible for the regulation of pain. It binds to the receptor and activates it, resulting in a decrease in pain sensation. Furanylfentanyl is more potent than morphine and has a faster onset of action, making it a desirable option for pain management.
Biochemical and Physiological Effects
Furanylfentanyl has a number of biochemical and physiological effects. It acts on the central nervous system, resulting in a decrease in pain sensation and an increase in feelings of euphoria. It can also cause respiratory depression, which can be life-threatening in high doses. Furanylfentanyl has been linked to a number of overdose deaths, particularly when used in combination with other drugs.
Advantages and Limitations for Lab Experiments
Furanylfentanyl has a number of advantages for use in lab experiments. It is a potent analgesic and can be used to study the mechanisms of pain regulation in the brain. It is also a useful tool for studying the mu-opioid receptor and its role in pain management. However, there are also limitations to its use in lab experiments. It can be difficult to obtain and is often used in illicit drug formulations, making it difficult to control for purity and dosage. It can also be dangerous to handle due to its potency and potential for overdose.
Future Directions
There are a number of future directions for research on N-{[5-(4-chlorophenyl)-2-furyl]methyl}propan-2-amine hydrochloridenyl. One area of interest is the development of new opioid medications based on its chemical structure. Another area of interest is the study of its potential as a treatment for other conditions, such as depression and anxiety. Finally, there is a need for further research on the potential risks associated with its use, particularly in cases of overdose.
Scientific Research Applications
Furanylfentanyl has been the subject of scientific research due to its potent analgesic properties. It has been studied as a potential treatment for pain, particularly in cases where traditional opioid medications are ineffective. Furanylfentanyl has also been studied as a potential replacement for other opioids, such as fentanyl, due to its unique chemical structure and pharmacological properties.
properties
IUPAC Name |
N-[[5-(4-chlorophenyl)furan-2-yl]methyl]propan-2-amine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClNO.ClH/c1-10(2)16-9-13-7-8-14(17-13)11-3-5-12(15)6-4-11;/h3-8,10,16H,9H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOZLCLXGYMYEGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC=C(O1)C2=CC=C(C=C2)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.